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Compound of Interest

Compound Name: Benzene, (1-bromo-2-propenyl)-

CAS No.: 70032-14-3

Cat. No.: B3193269

Get Quote

Cinnamyl bromide (CAS 4392-24-9) is a highly reactive alkylating agent frequently utilized in

drug development, such as in the synthesis of the antifungal agent naftifine[1]. While highly

valuable in organic synthesis, it presents severe occupational hazards. It is a Category 1C skin

corrosive, a Category 1 serious eye damage hazard, and a potent lachrymator (tear-inducing

agent)[2][3].

Because its melting point hovers near ambient room temperature, the compound frequently

transitions between a solid and a liquid state, complicating handling and increasing the risk of

accidental exposure[2]. The following protocols establish a self-validating system for safe

handling, ensuring personnel protection and chemical integrity.

Quantitative Hazard and Physicochemical Data
Understanding the physical properties of Cinnamyl bromide is critical for predicting its behavior

in the laboratory environment.
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Property Value
Operational Safety
Implication

Melting Point 26 - 32 °C (78.8 - 89.6 °F)

Material may exist as a semi-

solid or liquid at room

temperature. Splashing is a

significant risk during phase

transitions[2].

GHS Hazard Classification
Skin Corr. 1C, Eye Dam. 1,

Met. Corr. 1

Causes severe burns to tissue

and is corrosive to standard

laboratory metals. Requires

non-metallic handling tools[3].

Storage Temperature 0 - 10 °C (Refrigerated)

Must be kept cool to prevent

thermal degradation and

pressure buildup within the

container.

Incompatibilities
Strong oxidizing agents, strong

bases

Contact can lead to violent

exothermic reactions. Must be

strictly segregated in waste

streams[4].

Solubility
Insoluble in water; Soluble in

methanol

Water cannot be used as a

primary solvent for

decontamination; organic

solvents or alkaline

neutralizers are required[1].

Personal Protective Equipment (PPE) Matrix
Standard laboratory attire is insufficient for handling Cinnamyl bromide. The following PPE

matrix is mandatory, grounded in the causality of the chemical's specific hazards[2][3][5].

Engineering Controls & Respiratory Protection: All operations must be conducted inside a

certified chemical fume hood with a face velocity of at least 100 feet per minute (fpm)[2].

Causality: As a potent lachrymator, even trace vapor exposure will cause immediate,
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debilitating eye watering and respiratory irritation, potentially leading to a loss of visual acuity

during a critical procedure[2].

Hand Protection (Double-Gloving System):

Inner Glove: Standard 4-mil Nitrile (for tactile dexterity).

Outer Glove: Heavy-duty Neoprene or Butyl rubber.

Causality: Alkyl bromides can permeate standard thin nitrile over time. The double-glove

system ensures that if the outer layer is compromised by a splash, the inner layer provides

a temporary barrier, allowing the operator time to safely remove the gloves and re-don

fresh PPE without dermal exposure.

Eye and Face Protection: Chemical splash goggles paired with a full-face shield[5].

Causality: Because the melting point is near room temperature[2], inserting a spatula into a

seemingly solid mass can puncture a liquid pocket, causing a sudden splash. Vapors also

easily bypass standard safety glasses.

Body Protection: A flame-resistant (FR) laboratory coat worn over a chemical-resistant (e.g.,

polyethylene-coated) apron.

Operational Workflow and Handling Protocol
This step-by-step methodology ensures that the reagent is handled without compromising its

purity or endangering the operator.

Step 1: Pre-Operation Verification Ensure the fume hood is operational and clear of clutter.

Verify that the nearest emergency safety shower and eyewash station are unobstructed and

have been tested within the last week.

Step 2: Material Equilibration (Critical Step) Transfer the sealed container of Cinnamyl bromide

from the refrigerator (0-10 °C) to the fume hood. Do not open immediately. Allow the container

to equilibrate to ambient room temperature for 30-60 minutes.

Mechanistic Reasoning: Opening a cold container in a humid laboratory will cause

atmospheric moisture to condense on the chemical. Moisture degrades Cinnamyl bromide,

generating highly corrosive hydrobromic acid (HBr) gas over time.
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Step 3: Dispensing Once equilibrated, open the container inside the fume hood. Use only

PTFE-coated (Teflon) or ceramic spatulas.

Mechanistic Reasoning: Cinnamyl bromide is classified as Corrosive to Metals (Category 1)

[3]. Using standard stainless steel spatulas can introduce metal contaminants into your

reaction and degrade your laboratory equipment.

Step 4: Decontamination and Clean-up After dispensing, immediately seal the primary

container. Wipe down the exterior of the container and all used spatulas with a disposable wipe

lightly dampened with a 5% sodium bicarbonate (

) solution.

Mechanistic Reasoning: The mild alkaline solution neutralizes any trace hydrobromic acid or

residual alkyl bromide on the surfaces, preventing cross-contamination and protecting

subsequent users.
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1. Pre-Op Verification
(Fume Hood & Eyewash)

2. Don Advanced PPE
(Double Glove, Face Shield)

3. Thermal Equilibration
(Prevent Moisture Condensation)

4. Dispense Reagent
(Use PTFE/Non-Metallic Tools)

5. Surface Decontamination
(5% NaHCO3 Wipe-Down)

6. Segregated Waste Disposal
(Corrosion-Resistant Liners)

Click to download full resolution via product page

Caption: Sequential safety and operational workflow for handling Cinnamyl bromide.

Spill Response and Waste Disposal Plan
Immediate Spill Response: If a spill occurs inside the fume hood, do not use combustible

materials like standard paper towels to absorb large quantities. Cover the spill with an inert,

non-combustible absorbent material such as dry sand or vermiculite. Carefully scoop the

absorbed mixture using a non-metallic dustpan and transfer it to a hazardous waste container.
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Disposal Logistics: Cinnamyl bromide waste must be treated as highly hazardous corrosive

waste.

Store all contaminated wipes, gloves, and absorbed spill material in a dedicated, corrosion-

resistant container equipped with a chemically resistant inner liner (e.g., heavy-duty

polyethylene).

Strictly segregate this waste stream from strong oxidizing agents and strong bases to

prevent spontaneous exothermic reactions in the waste accumulation area[4].

Dispose of contents via a professionally approved waste disposal plant in accordance with

local environmental regulations[4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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